2,6-difluoro-N-[(4-phenyloxan-4-yl)methyl]benzene-1-sulfonamide

• IUPAC Name: 2,6-difluoro-N-[(4-phenyloxan-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C18H19F2NO3S/c19-15-7-4-8-16(20)17(15)25(22,23)21-13-18(9-11-24-12-10-18)14-5-2-1-3-6-14/h1-8,21H,9-13H2
• InChI Key: UMLJNTTUCKKVEG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNS(=O)(=O)C2=C(C=CC=C2F)F)C3=CC=CC=C3
• Molecular Formula: C18H19F2NO3S
• Molecular Weight: 367.4 g/mol

Description

2,6-Difluoro-N-[(4-phenyloxan-4-yl)methyl]benzene-1-sulfonamide (DFPS) is a novel synthetic compound that has been studied for its potential applications in scientific research. DFPS is a small molecule with a molecular weight of 277.3 g/mol and a melting point of 185-187 °C. It has been studied for its ability to modulate the activities of certain enzymes and receptors in the body, as well as its potential to be used in the synthesis of other compounds. In

Scientific Research Applications

2,6-difluoro-N-[(4-phenyloxan-4-yl)methyl]benzene-1-sulfonamide has been studied for its potential applications in scientific research. It has been shown to modulate the activities of certain enzymes and receptors, making it a useful tool for studying the molecular mechanisms of disease. Additionally, it has been used in the synthesis of other compounds, such as peptides and proteins, for further study.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-[(4-phenyloxan-4-yl)methyl]benzene-1-sulfonamide is not yet fully understood. However, it is believed to act as an agonist of certain G protein-coupled receptors, such as the serotonin 5-HT2A receptor. It has also been suggested that it may act as an antagonist of certain enzymes, such as the enzyme cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer effects. Additionally, it has been shown to have neuroprotective effects, as well as to be able to modulate the activity of certain enzymes and receptors.

Advantages and Limitations for Lab Experiments

The use of 2,6-difluoro-N-[(4-phenyloxan-4-yl)methyl]benzene-1-sulfonamide in lab experiments has several advantages. It is a small molecule and is relatively easy to synthesize, making it a useful tool for studying molecular mechanisms. Additionally, it is relatively stable and can be stored for long periods of time. However, there are some limitations to its use in lab experiments. It is not as potent as some other compounds and may require higher concentrations to achieve the desired effect. Additionally, it is not as selective as some other compounds and may have off-target effects.

Future Directions

Future research on 2,6-difluoro-N-[(4-phenyloxan-4-yl)methyl]benzene-1-sulfonamide could focus on further elucidating its mechanism of action and exploring its potential applications in the treatment of various diseases. Additionally, further research could be done to explore its potential as a tool for the synthesis of other compounds. Additionally, further research could be done to explore its potential as a tool for drug delivery. Finally, further research could be done to explore its potential toxicity and side effects.

Synthesis Methods

2,6-difluoro-N-[(4-phenyloxan-4-yl)methyl]benzene-1-sulfonamide can be synthesized by a variety of methods. One of the most common methods is the reaction of 4-phenyloxan-4-ylmethyl benzenesulfonamide with 2,6-difluorobenzoyl chloride in the presence of a base such as pyridine. The reaction is carried out at room temperature and the product is then purified by column chromatography or recrystallization.